N-(1-ethyl-1H-pyrazolo[3,4-b]quinolin-3-yl)-4-methoxybenzamide

• IUPAC Name: N-(1-ethylpyrazolo[3,4-b]quinolin-3-yl)-4-methoxybenzamide
• InChI: InChI=1S/C20H18N4O2/c1-3-24-19-16(12-14-6-4-5-7-17(14)21-19)18(23-24)22-20(25)13-8-10-15(26-2)11-9-13/h4-12H,3H2,1-2H3,(H,22,23,25)
• InChI Key: VRDSILLZFPPASE-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=NC3=CC=CC=C3C=C2C(=N1)NC(=O)C4=CC=C(C=C4)OC
• Molecular Formula: C20H18N4O2
• Molecular Weight: 346.4 g/mol

Description

N-(1-ethyl-1H-pyrazolo[3,4-b]quinolin-3-yl)-4-methoxybenzamide is a chemical compound that has been extensively studied for its potential use in scientific research. It is a small molecule that has been shown to have a variety of biochemical and physiological effects, making it a promising candidate for further investigation.

Mechanism of Action

The mechanism of action of N-(1-ethyl-1H-pyrazolo[3,4-b]quinolin-3-yl)-4-methoxybenzamide is not fully understood. However, it has been shown to inhibit the activity of certain enzymes, including protein kinase C and mitogen-activated protein kinase. This inhibition may be responsible for some of the compound's observed effects.
Biochemical and Physiological Effects:
N-(1-ethyl-1H-pyrazolo[3,4-b]quinolin-3-yl)-4-methoxybenzamide has been shown to have a variety of biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit angiogenesis, and reduce inflammation. It has also been shown to have neuroprotective effects in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using N-(1-ethyl-1H-pyrazolo[3,4-b]quinolin-3-yl)-4-methoxybenzamide in lab experiments is its small size and relatively simple structure, which makes it easy to manipulate and study. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on N-(1-ethyl-1H-pyrazolo[3,4-b]quinolin-3-yl)-4-methoxybenzamide. One area of interest is its potential use as a cancer treatment, particularly in combination with other drugs. Another area of interest is its potential use as a fluorescent probe for imaging in biological systems. Additionally, further research is needed to fully understand its mechanism of action and to identify any potential side effects or limitations.

Synthesis Methods

The synthesis of N-(1-ethyl-1H-pyrazolo[3,4-b]quinolin-3-yl)-4-methoxybenzamide involves several steps. The first step is the synthesis of 1-ethyl-3-(4-methoxyphenyl)-1H-pyrazolo[3,4-b]quinoline, which is then reacted with benzoyl chloride to form the final product. The synthesis method has been optimized to produce high yields and purity of the compound.

Scientific Research Applications

N-(1-ethyl-1H-pyrazolo[3,4-b]quinolin-3-yl)-4-methoxybenzamide has been studied for its potential use in a variety of scientific research applications. It has been shown to have anti-tumor activity in vitro, making it a potential candidate for cancer research. It has also been studied for its potential use as a fluorescent probe for imaging in biological systems.